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Compound of Interest

Compound Name: Propionic anhydride

Cat. No.: B123092 Get Quote

CAS Number: 123-62-6 EC Number: 204-638-2 UN Number: 2496

This document provides an in-depth technical overview of propionic anhydride, a versatile

and highly reactive organic compound. Tailored for researchers, scientists, and professionals in

drug development and organic synthesis, this guide covers its chemical properties, reactivity,

applications, and safety protocols, presenting data in a clear and accessible format.

Core Chemical and Physical Properties
Propionic anhydride, also known as propanoic anhydride, is a colorless liquid with a pungent,

acrid odor.[1][2] It is the acid anhydride of propionic acid and is widely used as a propionylating

agent in various chemical syntheses.[2][3]

Data Summary
The quantitative properties of propionic anhydride are summarized in the table below for easy

reference and comparison.
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Property Value Citations

Molecular Formula C₆H₁₀O₃ [1][4][5]

Molecular Weight 130.14 g/mol [1][5][6]

CAS Number 123-62-6 [1][5]

Appearance Colorless to pale yellow liquid [1][4][7]

Odor Pungent, unpleasant [1]

Density 1.015 g/mL at 25 °C [6][8]

Boiling Point 167 °C [9][6]

Melting Point -43 °C [6][8][10]

Flash Point 63 °C / 145.4 °F (closed cup) [2][11][12]

Refractive Index (n²⁰/D) 1.404 [9][6]

Vapor Pressure 10 mmHg at 57.7 °C [6][8]

Vapor Density 4.5 (vs air) [6][8]

Solubility

Soluble in methanol, ethanol,

diethyl ether, chloroform, and

alkali. Decomposes in water.

[9][6]

Chemical Reactivity and Applications
The primary utility of propionic anhydride stems from its reactivity as an acylating agent,

enabling the introduction of a propionyl group (CH₃CH₂CO-) onto various substrates.[2][4] This

reactivity is driven by the electrophilic nature of the carbonyl carbons and the good leaving

group potential of the propionate anion.

Key Reactions:
Hydrolysis: Propionic anhydride reacts, often slowly but exothermically, with water to

hydrolyze back to two equivalents of propionic acid.[9][7] This reaction can be accelerated by

acids.[9]
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Esterification: It reacts readily with alcohols to form propionate esters, a reaction crucial in

the synthesis of fragrances, flavors, and pharmaceuticals.[4][3][13][14]

Amide Formation: With primary and secondary amines, it undergoes acylation to produce N-

substituted propanamides. This is a common method for protecting amine groups in multi-

step syntheses.

Dehydrating Agent: In certain reactions, such as some nitrations and sulfonations, it can be

used as a dehydrating agent.[3][14]

Logical Flow of Reactivity
The following diagram illustrates the core reactivity of propionic anhydride with common

nucleophiles.
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Core reactivity of Propionic Anhydride with various nucleophiles.

Major Applications:
Pharmaceuticals: It serves as a raw material for producing various drugs, including

antibiotics, hormones like testosterone propionate, and anti-inflammatory agents like

betamethasone dipropionate.[3]
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Agrochemicals and Dyes: Used in the synthesis of herbicides, pesticides, and various dyes.

[3][13]

Polymers and Cellulose Derivatives: Employed in the production of cellulose acetate

propionate (CAP), a thermoplastic polymer, and for modifying starches.[2]

Flavors and Fragrances: A key reagent for creating propionate esters, many of which have

characteristic fruity scents and are used in the perfume and food industries.[3][13]

Experimental Protocols
The following section details a representative experimental protocol for the acylation of an

amine using propionic anhydride. The procedure is adapted from standard methods for the

acetylation of aniline and is directly applicable.

Synthesis of N-Phenylpropanamide
Objective: To synthesize N-phenylpropanamide via the acylation of aniline with propionic
anhydride.

Materials:

Aniline (C₆H₅NH₂)

Propionic Anhydride ((CH₃CH₂CO)₂O)

Concentrated Hydrochloric Acid (HCl)

Sodium Acetate (CH₃COONa)

Distilled Water

Ethanol (for recrystallization)

Standard laboratory glassware (beaker, Erlenmeyer flask, Büchner funnel)

Ice bath

Stirring apparatus
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Vacuum filtration setup

Methodology:

Preparation of Aniline Hydrochloride: In a 250 mL beaker, combine 5.0 mL of aniline with 150

mL of distilled water. While stirring, slowly add 4.5 mL of concentrated HCl. Aniline, initially

immiscible, will dissolve to form aniline hydrochloride.

Acylation Reaction: In a separate flask, prepare a solution of 5.5 g of sodium acetate in 30

mL of water. Measure 6.5 mL of propionic anhydride. To the stirring aniline hydrochloride

solution, add the propionic anhydride in one portion. Immediately follow this by adding the

sodium acetate solution.

Precipitation and Isolation: A white precipitate of N-phenylpropanamide will form instantly.

Continue stirring for 10-15 minutes to ensure the reaction goes to completion.

Purification: Cool the reaction mixture in an ice bath for 20-30 minutes to maximize crystal

formation. Collect the crude product by vacuum filtration using a Büchner funnel. Wash the

crystals with cold distilled water to remove any unreacted salts.

Recrystallization: Transfer the crude product to a beaker and recrystallize from a minimal

amount of hot ethanol/water mixture to obtain pure N-phenylpropanamide crystals.

Drying and Characterization: Dry the purified crystals, weigh them to determine the yield,

and characterize them by measuring their melting point and acquiring spectroscopic data

(e.g., IR, NMR).

Experimental Workflow Diagram
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Workflow for the synthesis of N-Phenylpropanamide.
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Safety and Handling
Propionic anhydride is a corrosive and combustible substance that requires careful handling

to prevent injury and accidents.[2]

Hazards: Causes severe skin burns and serious eye damage. Its vapor can irritate the eyes

and respiratory system.[9] It is a combustible liquid.[9]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side shields or a face shield, and a lab coat. Work

should be conducted in a well-ventilated fume hood.

Handling and Storage: Store in a cool, dry, well-ventilated area away from sources of ignition

and incompatible materials such as strong oxidizing agents, acids, bases, water, and

alcohols.[9] Keep containers tightly closed.

First Aid Measures:

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious

amounts of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately rinse with water for several minutes, removing contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Due to its potential use in the illicit synthesis of controlled substances, propionic anhydride is

regulated as a List I chemical by the U.S. Drug Enforcement Administration (DEA).[1]

Researchers must comply with all applicable local and federal regulations regarding its

purchase, storage, and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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